
Safety, handling, and disposal of Dimethyl
maleate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl maleate

Cat. No.: B031546 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Disposal of Dimethyl Maleate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl maleate (CAS No. 624-48-6) is a diester of maleic acid commonly utilized as an

intermediate and additive in the synthesis of plastics, pigments, pharmaceuticals, and

agricultural products.[1] Its role as a dienophile in Diels-Alder reactions makes it a valuable

reagent in organic synthesis.[2][3] While stable under normal conditions, dimethyl maleate is

classified as a hazardous chemical, necessitating a thorough understanding of its properties

and associated risks to ensure safe handling, storage, and disposal.[4] This guide provides

comprehensive technical information for laboratory personnel working with this compound.

Chemical and Physical Properties
A summary of the key physicochemical properties of dimethyl maleate is presented below.

This data is essential for assessing its behavior under various laboratory conditions.
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Property Value Reference(s)

Molecular Formula C₆H₈O₄ [5]

Molecular Weight 144.13 g/mol [5]

Appearance Colorless liquid [5]

Odor Pungent [6]

Boiling Point 204.0 - 205.0 °C @ 760 mmHg [5]

Melting Point -17 °C [1]

Density 1.152 g/cm³ at 20-25 °C [5][7]

Flash Point 91 - 95 °C (195.8 - 203 °F) [5][8]

Autoignition Temperature 390 °C (734 °F) [8]

Vapor Pressure
1 mmHg @ 45.7 °C; 0.3

mmHg @ 25 °C
[5][9]

Vapor Density 4.97 (Air = 1) [5]

Solubility in Water
74.1 g/L at 10 °C; 77.9 g/L at

20 °C
[10]

log Pow (Octanol/Water) 0.52 at 35 °C

Hazard Identification and Classification
Dimethyl maleate is classified as hazardous under the OSHA Hazard Communication

Standard (29 CFR 1910.1200).[8] It is harmful if swallowed or absorbed through the skin,

causes serious eye irritation, and may cause an allergic skin reaction and respiratory irritation.

[10]

GHS Classification
The Globally Harmonized System (GHS) classification provides a standardized approach to

hazard communication.
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Hazard Class Category Hazard Statement Reference(s)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[10]

Acute Toxicity, Dermal 3
H311: Toxic in contact

with skin

Skin Sensitization 1
H317: May cause an

allergic skin reaction
[10]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[10]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[10]

Specific Target Organ

Toxicity (Repeated

Exposure)

2

H373: May cause

damage to organs

(Stomach, Skin)

through prolonged or

repeated exposure

[8]

Hazardous to the

Aquatic Environment,

Acute Hazard

2
H401: Toxic to aquatic

life

NFPA 704 Rating
The National Fire Protection Association (NFPA) 704 diamond provides a quick visual summary

of the hazards of a chemical.
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Caption: NFPA 704 Diamond for Dimethyl Maleate[5].

Toxicology and Health Effects
Exposure to dimethyl maleate can lead to various adverse health effects. It is a skin sensitizer

and can cause an allergic reaction.[2] The primary routes of exposure are inhalation, skin

absorption, and ingestion.
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Toxicity Type Species Route Value Reference(s)

Acute Oral

Toxicity
- Oral

Category 4

(Harmful)
[10][11]

Acute Dermal

Toxicity
Rabbit Dermal LD50: 530 uL/kg [2]

Acute Inhalation

Toxicity
Mouse Inhalation

LC > 1,500

mg/m³/10min
[2]

Ecotoxicity

(Crustacea)
Daphnia magna -

EC50: 6.51 mg/L

(48 h)
[12]

Repeated Dose

Toxicity
Rat Dermal

NOAEL: 60

mg/kg

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

chemical's stability.

Engineering Controls and Personal Protective
Equipment (PPE)
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to

keep airborne concentrations low.[5] Eyewash stations and safety showers must be readily

accessible.[4][8] The selection of appropriate PPE is based on the potential for exposure.

Caption: PPE selection workflow for handling dimethyl maleate.

Handling and Storage Conditions
Handling: Wash hands and any exposed skin thoroughly after handling.[8] Do not eat, drink,

or smoke in the work area.[10] Avoid breathing mists or vapors. Keep containers tightly

closed when not in use.[5] Keep away from heat, sparks, and open flames.[5]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[5]

Incompatible materials include acids, bases, oxidizing agents, and reducing agents.[3][4]
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Store in a tightly closed container.[4]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure. Always seek medical

attention if symptoms persist or if you feel unwell.[5][8]

Exposure to
Dimethyl Maleate

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. If breathing is difficult, give oxygen.
4. Get medical aid.

Action

1. Immediately remove contaminated clothing.
2. Flush skin with plenty of water for at least 15 minutes.

3. Wash with soap and water.
4. Get medical aid.

Action

1. Immediately flush eyes with water for at least 15 minutes.
2. Occasionally lift upper and lower eyelids.

3. Remove contact lenses if present and easy to do.
4. Get medical aid immediately.

Action

1. Do NOT induce vomiting.
2. If victim is conscious, rinse mouth and give 2-4 cupfuls of water.

3. Never give anything by mouth to an unconscious person.
4. Get medical aid immediately.

Action
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Caption: First aid procedures for dimethyl maleate exposure.[5][8][10]

Accidental Release Measures
In case of a spill or leak, immediate action must be taken to prevent environmental

contamination and personnel exposure.

Spill Detected Evacuate Personnel
from immediate area

Don Appropriate PPE
(respirator, gloves, goggles)

Ensure Adequate
Ventilation

Remove all
Sources of Ignition

Contain Spill
(Prevent entry into drains/waterways)

Absorb with inert material
(e.g., vermiculite, sand, earth)

Collect into a suitable, closed container
for disposal Clean affected area Dispose of waste

per regulations

Click to download full resolution via product page

Caption: Workflow for responding to a dimethyl maleate spill.[5][10]

Disposal Considerations
Chemical waste must be managed to ensure safety and regulatory compliance. Dimethyl
maleate and materials contaminated with it are considered hazardous waste.

Disposal Guidelines
Disposal must be conducted in accordance with all applicable federal, state, and local

environmental regulations.[5] Do not dispose of into sewer systems or waterways.[10][13]
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Waste should be handled by a licensed professional waste disposal service.[4]

Waste Generated

Type of Waste?

Liquid Dimethyl Maleate
(Unused or Residue)

Liquid

Contaminated Solids
(PPE, absorbents, glassware)

Solid

Empty Container

Empty Container

Collect in a designated,
properly labeled, sealed

hazardous waste container

Store in a secure secondary
containment area

Arrange for pickup by
licensed hazardous waste contractor

Collect in a designated,
properly labeled, sealed

hazardous waste container

Store separately from
incompatible wastes

Triple rinse with a suitable solvent
(e.g., acetone or ethanol)

Collect rinsate as
hazardous waste Deface original label

Dispose of container as
non-hazardous trash

Click to download full resolution via product page

Caption: Decision tree for the disposal of dimethyl maleate waste.[5][13][14]

Experimental Protocols
Synthesis via Fischer Esterification (Safety Context)
Dimethyl maleate can be synthesized by the Fischer esterification of maleic anhydride with

methanol, using concentrated sulfuric acid as a catalyst.[1][3] The protocol involves handling
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multiple hazardous materials.

Objective: To outline the safety procedures integral to the synthesis of dimethyl maleate.

This is not a procedural guide for synthesis but a highlight of safety-critical steps.

Methodology:

Reagent Handling: All manipulations must be performed in a chemical fume hood.[15]

Wear appropriate PPE, including chemical splash goggles, a lab coat, and gloves resistant

to both acids and alcohols.[16]

Catalyst Addition: Concentrated sulfuric acid is extremely corrosive.[17][18] It should be

added slowly and carefully to the cooled methanol to dissipate the heat generated from

the exothermic reaction.

Reflux: The reaction is typically heated to reflux.[18] Ensure the reflux apparatus is

assembled correctly with a water-cooled condenser to prevent the escape of flammable

methanol vapors. Do not heat a closed system.[18] Use a heating mantle as the heat

source to avoid open flames.

Workup and Isolation: After the reaction, the mixture is cooled. The workup often involves

washing with water and a basic solution (e.g., sodium bicarbonate) to neutralize the

remaining acid.[17] This neutralization step can produce carbon dioxide gas, so additions

should be done slowly to control effervescence and prevent pressure buildup.

Purification: Purification by distillation should be performed with care, ensuring the

apparatus is properly set up and not heated to dryness.[18]

Protocol for Assessing Skin Sensitization Potential
(OECD Guideline 406)
The potential for dimethyl maleate to cause skin sensitization is a key toxicological endpoint.

[2][11] The standard method for this assessment is the Guinea Pig Maximization Test (GPMT),

as described in OECD Test Guideline 406.

Objective: To determine if a substance can elicit an allergic contact dermatitis response.
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Methodology Summary:

Induction Phase: A group of test animals (guinea pigs) is initially exposed to the test

substance. This involves both intradermal injections of dimethyl maleate (with an

adjuvant to enhance the immune response) and a topical application to the same area 24

hours later.

Challenge Phase: Approximately two weeks after the induction phase, the animals (both

the test group and a control group) are challenged with a topical application of the test

substance at a non-irritating concentration to a new, untreated area.

Assessment: The skin reaction at the challenge site is observed and scored for erythema

(redness) and edema (swelling) at 24 and 48 hours after patch removal.

Evaluation: The incidence and severity of the skin reactions in the test group are

compared to the control group. A substance is classified as a sensitizer if a significantly

higher number of test animals show a positive response compared to the controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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